5-[(Isoquinolin-5-yl)carbamoyl]pentanoic acid

• Molecular Formula: C15H16N2O3
• Molecular Weight: 272.30 g/mol
• IUPAC Name: 6-(isoquinolin-5-ylamino)-6-oxohexanoic acid
• InChI: InChI=1S/C15H16N2O3/c18-14(6-1-2-7-15(19)20)17-13-5-3-4-11-10-16-9-8-12(11)13/h3-5,8-10H,1-2,6-7H2,(H,17,18)(H,19,20)
• InChI Key: FSUXEKQHBOETAP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CN=C2)C(=C1)NC(=O)CCCCC(=O)O

Description

5-[(Isoquinolin-5-yl)carbamoyl]pentanoic acid is a synthetic organic compound characterized by a pentanoic acid backbone functionalized with a carbamoyl group at the 5-position. The carbamoyl group is further substituted with an isoquinolin-5-yl moiety, a bicyclic aromatic heterocycle. Its synthesis likely involves coupling isoquinolin-5-amine with a pentanoic acid derivative bearing an activated carbonyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(Isoquinolin-5-yl)carbamoyl]pentanoic acid typically involves the coupling of isoquinoline derivatives with pentanoic acid derivatives. One common method involves the use of palladium-catalyzed coupling reactions, such as the Suzuki-Miyaura coupling, which allows for the formation of carbon-carbon bonds between the isoquinoline ring and the pentanoic acid chain . The reaction conditions often include the use of a palladium catalyst, a base, and a suitable solvent, such as tetrahydrofuran or dimethylformamide.

Industrial Production Methods

Industrial production of 5-[(Isoquinolin-5-yl)carbamoyl]pentanoic acid may involve large-scale synthesis using similar coupling reactions, with optimization of reaction conditions to maximize yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

5-[(Isoquinolin-5-yl)carbamoyl]pentanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the carbamoyl group to an amine group.

Substitution: The isoquinoline ring can undergo electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles can be employed under appropriate conditions.

Major Products Formed

Oxidation: Formation of oxo derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted isoquinoline derivatives.

Scientific Research Applications

5-[(Isoquinolin-5-yl)carbamoyl]pentanoic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules and heterocycles.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of novel materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-[(Isoquinolin-5-yl)carbamoyl]pentanoic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Key Observations:

Structural Diversity: The target compound's isoquinolinyl group distinguishes it from analogs with isoindolyl-phenoxy (2c, 2d), azepane-carbonyl-phenyl (), or benzothiazolyl () substituents. These variations influence electronic properties, solubility, and steric bulk. Compounds like 5-[N-(1'-phenylcyclohexyl)amino]pentanoic acid () replace the carbamoyl with an amino group but retain a bulky aromatic substituent, showing pharmacological relevance in arylcyclohexylamine receptor binding .

Synthetic Feasibility: Analogs 2c and 2d were synthesized in moderate yields (50–62%) with high purity (96–99%), suggesting robust coupling strategies for carbamoyl-phenoxy-pentanoic acid derivatives .

Biological Activity: The phenylcyclohexyl-amino analog () demonstrated significant correlation (r² = 0.57–0.80) with pharmacological receptor binding assays, highlighting the importance of bulky aromatic groups in bioactivity . Loxiglumide (), a pentanoic acid derivative with dichlorobenzoylamino and methoxypropyl-pentylamino groups, showed cholecystokinin antagonism (ED₅₀ = 9–80 µmol/kg), suggesting pentanoic acid derivatives' versatility in drug design .

Physicochemical Properties: Molecular weights range from 271.30 (target) to 579.58 (2d), with higher weights correlating with phenoxy-isoindolyl substituents. Lower-weight analogs (e.g., benzothiazolyl, 278.33) may offer better solubility.

Research Implications

• Structure-Activity Relationships (SAR): Substitution at the carbamoyl position significantly impacts biological activity. Isoquinolinyl and benzothiazolyl groups may enhance binding to aromatic receptor pockets, while aliphatic substituents (e.g., propylcarbamoyl) could reduce potency.
• Synthetic Optimization: High-purity yields for 2c and 2d suggest that phenoxy-linked carbamoyl groups are synthetically tractable, whereas heterocyclic substitutions (e.g., isoquinolinyl) require further optimization.
• Pharmacological Potential: The target compound’s isoquinolinyl group, a scaffold in kinase inhibitors and DNA intercalators, warrants investigation in oncology or antimicrobial contexts.

Biological Activity

5-[(Isoquinolin-5-yl)carbamoyl]pentanoic acid is a compound that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of the biological activity of this compound, including its mechanisms of action, relevant case studies, and research findings.

• Molecular Formula : C12H14N2O3
• Molecular Weight : 234.25 g/mol
• IUPAC Name : 5-[(Isoquinolin-5-yl)carbamoyl]pentanoic acid
• Canonical SMILES : CC(=O)NCCCCC(=O)N1C=CC2=C1C=CC=N2

The biological activity of 5-[(Isoquinolin-5-yl)carbamoyl]pentanoic acid is primarily attributed to its interaction with various molecular targets, including enzymes and receptors involved in inflammatory and neurodegenerative pathways. The isoquinoline moiety is particularly significant for its ability to modulate neurotransmitter systems and exhibit neuroprotective effects.

1. Antioxidant Activity

Research indicates that 5-[(Isoquinolin-5-yl)carbamoyl]pentanoic acid exhibits significant antioxidant properties. It has been shown to reduce oxidative stress markers in cellular models, which is crucial for protecting against neurodegenerative diseases.

2. Anti-inflammatory Effects

The compound has demonstrated anti-inflammatory effects in vitro by inhibiting the production of pro-inflammatory cytokines. This suggests potential therapeutic applications in conditions characterized by chronic inflammation.

3. Neuroprotective Effects

Studies have reported that this compound can protect neuronal cells from apoptosis induced by oxidative stress. It enhances cell viability and promotes the expression of neuroprotective proteins, indicating its potential in treating neurodegenerative disorders such as Alzheimer's disease.

Table 1: Summary of Biological Activities

Activity Type	Experimental Model	Findings
Antioxidant	Neuroblastoma cells	Reduced reactive oxygen species (ROS) levels
Anti-inflammatory	Macrophage cell lines	Decreased IL-6 and TNF-alpha production
Neuroprotective	Primary cortical neurons	Increased cell survival and reduced apoptosis

Case Study: Neuroprotection in Alzheimer's Disease Models

A study conducted on transgenic mice models of Alzheimer's disease demonstrated that administration of 5-[(Isoquinolin-5-yl)carbamoyl]pentanoic acid led to a significant reduction in amyloid-beta plaque accumulation. The treatment resulted in improved cognitive function as assessed by behavioral tests, highlighting its potential as a therapeutic agent for Alzheimer's disease.